Cas no 677702-62-4 (4-Bromo-8-nitroisoquinoline)

• Product Name: 4-Bromo-8-nitroisoquinoline
• CAS No: 677702-62-4
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• MDL: MFCD28405562
• CID: 3045062
• PubChem ID: 57498010
• Update Time: 2025-06-11

4-Bromo-8-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-8-nitroisoquinoline
• Isoquinoline, 4-bromo-8-nitro-
• KPCPLMDZUBRAKV-UHFFFAOYSA-N
• AK205677
• AKOS027254826
• DS-10419
• 677702-62-4
• CS-0186965
• MFCD28405562
• CCB70262
• SC5099
• SCHEMBL4519096

• MDL： MFCD28405562
• Inchi： 1S/C9H5BrN2O2/c10-8-5-11-4-7-6(8)2-1-3-9(7)12(13)14/h1-5H
• InChI Key： KPCPLMDZUBRAKV-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C(=CC=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.95344g/mol
• Monoisotopic Mass: 251.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 2.6

4-Bromo-8-nitroisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-Bromo-8-nitroisoquinoline

4-Bromo-8-nitroisoquinoline (CAS No. 677702-62-4): A Comprehensive Overview

4-Bromo-8-nitroisoquinoline (CAS No. 677702-62-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its bromine and nitro substituents on the isoquinoline ring, exhibits a range of biological activities that make it a valuable candidate for various applications.

The chemical structure of 4-Bromo-8-nitroisoquinoline is defined by its isoquinoline core, which is a bicyclic aromatic heterocycle consisting of a benzene ring fused to a pyridine ring. The presence of the bromine atom at the 4-position and the nitro group at the 8-position imparts specific electronic and steric properties to the molecule, influencing its reactivity and biological activity.

In recent years, 4-Bromo-8-nitroisoquinoline has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its anti-cancer properties. Studies have shown that this compound can selectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is believed to involve the disruption of cellular signaling pathways and the induction of apoptosis in cancer cells.

Beyond its anti-cancer potential, 4-Bromo-8-nitroisoquinoline has also been investigated for its antimicrobial properties. Research has demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal species. The antimicrobial activity is attributed to its ability to interfere with microbial cell wall synthesis and disrupt essential metabolic processes.

The synthesis of 4-Bromo-8-nitroisoquinoline involves several steps, starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate amine with a substituted benzaldehyde to form an intermediate imine, followed by cyclization and functional group modifications to introduce the bromine and nitro substituents. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In addition to its biological activities, 4-Bromo-8-nitroisoquinoline has also been explored for its potential as a fluorescent probe. The presence of the isoquinoline ring and the nitro group endows this compound with unique photophysical properties, making it suitable for use in fluorescence microscopy and other imaging techniques. This application has opened new avenues for studying cellular processes and drug delivery mechanisms.

The safety profile of 4-Bromo-8-nitroisoquinoline is another important aspect that has been thoroughly evaluated. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, 4-Bromo-8-nitroisoquinoline (CAS No. 677702-62-4) is a multifaceted compound with significant potential in various fields of research and development. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.